Cas no 1314923-21-1 (Ethyl 2-methoxy-5-methylphenyl sulfide)

• Product Name: Ethyl 2-methoxy-5-methylphenyl sulfide
• CAS No: 1314923-21-1
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11617706
• CID: 5149121
• PubChem ID: 55269717
• Update Time: 2026-03-03

Ethyl 2-methoxy-5-methylphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-METHOXY-5-METHYLPHENYL SULFIDE
• Ethyl(2-methoxy-5-methylphenyl)sulfane
• 2-ethylsulfanyl-1-methoxy-4-methylbenzene
• 2-(Ethylthio)-1-methoxy-4-methylbenzene
• Ethyl 2-methoxy-5-methylphenyl sulfide

• MDL： MFCD11617706
• Inchi： 1S/C10H14OS/c1-4-12-10-7-8(2)5-6-9(10)11-3/h5-7H,4H2,1-3H3
• InChI Key： IWOLAQOZNNVZOE-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 258.9±28.0 °C at 760 mmHg
• Flash Point: 217.5±27.3 °C

Ethyl 2-methoxy-5-methylphenyl sulfide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles